Cas no 842123-82-4 (4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol)

• Product Name: 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
• CAS No: 842123-82-4
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• MDL: MFCD06201133
• CID: 4717362
• Update Time: 2025-10-05

4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
• 1-(3-fluoro-4-methylphenyl)but-3-en-1-ol

• MDL： MFCD06201133
• Inchi： 1S/C11H13FO/c1-3-4-11(13)9-6-5-8(2)10(12)7-9/h3,5-7,11,13H,1,4H2,2H3
• InChI Key： VKRVXWMJSBTSNR-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(CC=C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Topological Polar Surface Area: 20.2

4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol

Introduction to Compound CAS No 842123-82-4: 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol

The compound CAS No 842123-82-4, commonly referred to as 4-(3-fluoro-4-methylphenyl)-1-buten-4-ol, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a phenyl ring substituted with fluorine and methyl groups, along with a butenol moiety. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The inclusion of a fluorine atom in the phenyl ring of this compound introduces unique electronic and steric properties, which can significantly influence its bioavailability and pharmacokinetics. This has made it a subject of interest in medicinal chemistry research, particularly in the design of new drug candidates targeting various therapeutic areas.

The synthesis of 4-(3-fluoro-4-methylphenyl)-1-buten-4-ol involves a series of well-established organic reactions, including nucleophilic aromatic substitution, alkylation, and reduction processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications. The use of modern catalytic systems has further enhanced the efficiency of its production, making it more accessible for large-scale manufacturing.

In terms of physical properties, this compound exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in various extraction and purification techniques. Additionally, its stability under moderate thermal and oxidative conditions ensures its reliability in long-term storage and transportation.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. Its ability to undergo both electrophilic and nucleophilic attacks provides chemists with a versatile building block for constructing intricate molecular architectures. Recent advancements in asymmetric catalysis have further expanded its utility by enabling the selective formation of enantiomerically enriched derivatives, which are highly valuable in chiral drug development.

The biological activity of 4-(3-fluoro-4-methylphenyl)-1-buten-4-ol has been extensively studied in recent years. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways associated with neurodegenerative diseases has positioned it as a candidate for future drug development programs targeting conditions such as Alzheimer's disease.

In conclusion, the compound CAS No 842123-82_ is a multifaceted molecule with immense potential across various scientific disciplines. Its unique structure, combined with its favorable physical and chemical properties, makes it an invaluable tool for researchers in both academia and industry. As ongoing research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern science and technology.